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Compound of Interest

Compound Name:
2-Amino-3-(2-

nitrophenyl)propanoic acid

Cat. No.: B556754 Get Quote

Essential Safety and Handling Guide for 2-Amino-3-
(2-nitrophenyl)propanoic acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Amino-3-(2-
nitrophenyl)propanoic acid. Adherence to these procedures is vital for ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling 2-Amino-3-(2-nitrophenyl)propanoic acid, a comprehensive approach to

personal protective equipment is mandatory to minimize exposure and ensure personal safety.

The following table summarizes the required PPE based on potential hazards which may

include skin and eye irritation, and potential toxicity upon ingestion or inhalation.[1][2][3]
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required to be worn at all

times.[1][4][5]

Face Shield

A face shield should be worn

over safety goggles when

there is a risk of splashing.[1]

[5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[1] Always

inspect gloves for integrity

before use.[1]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[1][7]

Respiratory Protection Respirator

Use a respirator with an

appropriate filter if engineering

controls like a fume hood are

not available or are insufficient

to control exposure to dust or

aerosols.[1][3][4]

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[1]

Operational and Disposal Plans
Proper handling and disposal of 2-Amino-3-(2-nitrophenyl)propanoic acid are critical to

prevent contamination and ensure the safety of all laboratory personnel.

Handling Procedure
Preparation: Before handling, ensure that all necessary PPE is worn correctly.[1] Prepare

your workspace in a well-ventilated area, preferably within a chemical fume hood.[1]
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Dispensing: Avoid the formation of dust and aerosols during handling.[2] Use appropriate

tools for transferring the chemical.

During Use: Keep containers of 2-Amino-3-(2-nitrophenyl)propanoic acid tightly closed

when not in use.[8] Avoid all personal contact, including inhalation of any dust or vapors.[1]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[9] Decontaminate all surfaces and equipment used.

Disposal Plan
Waste Collection: All waste materials contaminated with 2-Amino-3-(2-
nitrophenyl)propanoic acid, including empty containers, used gloves, and disposable

labware, must be collected in a designated and clearly labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.

Disposal: Dispose of the hazardous waste through a licensed waste disposal company,

following all local, state, and federal regulations.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 2-Amino-3-(2-
nitrophenyl)propanoic acid, from initial preparation to final disposal.
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Safe handling workflow for 2-Amino-3-(2-nitrophenyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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